3-(4-Bromo-3-methyl-phenyl)-imidazolidine-2,4-dione

• Molecular Formula: C10H9BrN2O2
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 3-(4-bromo-3-methylphenyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C10H9BrN2O2/c1-6-4-7(2-3-8(6)11)13-9(14)5-12-10(13)15/h2-4H,5H2,1H3,(H,12,15)
• InChI Key: GYMJVBOHLSFUGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=O)CNC2=O)Br

Description

3-(4-Bromo-3-methyl-phenyl)-imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 N HCl-dioxane (7.5 ml, 30 mmol) was added to a solution of the crude product [3-(4-bromo-3-methyl-phenyl)-ureido]-acetic acid ethyl ester (5.07 g) in dioxane (60 ml), and the mixture was heated with stirring at 80° C. for 17 hours. The reaction mixture was cooled to room temperature and then concentrated under reduced pressure, and water was added, followed by extraction with ethyl acetate. The organic phase was washed with saturated brine and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography to give 3-(4-bromo-3-methyl-phenyl)-imidazolidine-2,4-dione (2.40 g, 37%).